Cas no 953732-05-3 (2-(cyclopentyloxy)pyridine-3-carboxylic acid)

2-(Cyclopentyloxy)pyridine-3-carboxylic acid is a versatile intermediate in organic synthesis, particularly valued for its pyridine core and functionalized carboxylic acid group. The cyclopentyloxy substituent enhances lipophilicity, making it useful in the development of bioactive compounds, including pharmaceuticals and agrochemicals. Its structural features allow for further derivatization, enabling applications in medicinal chemistry for drug discovery and optimization. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile supports efficient incorporation into complex molecular frameworks, making it a practical choice for researchers seeking tailored synthetic pathways. This intermediate is particularly relevant in the synthesis of heterocyclic compounds with potential therapeutic or industrial significance.

2-(cyclopentyloxy)pyridine-3-carboxylic acid structure

953732-05-3 structure

Product Name:2-(cyclopentyloxy)pyridine-3-carboxylic acid

CAS No:953732-05-3

MF:C₁₁H₁₃NO₃

MW:207.225823163986

MDL:MFCD09731257

CID:1985442

PubChem ID:16784517

Update Time:2025-08-10

2-(cyclopentyloxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-cyclopentyloxypyridine-3-carboxylic Acid
- 2-(cyclopentyloxy)nicotinic acid
- AC1Q72JV
- AGN-PC-0161XW
- CTK5H7675
- MolPort-004-303-094
- 2-CYCLOPENTYLOXY-NICOTINIC ACID
- AG-H-92637
- 2-(cyclopentyloxy)pyridine-3-carboxylic acid
- 953732-05-3
- DB-080221
- CS-0271589
- AKOS000140573
- EN300-88625
- DTXSID60588450
- 2-(cyclopentyloxy)nicotinicacid
- MDL： MFCD09731257
- Inchi： 1S/C11H13NO3/c13-11(14)9-6-3-7-12-10(9)15-8-4-1-2-5-8/h3,6-8H,1-2,4-5H2,(H,13,14)
- InChI Key： PDIXGGMZPGOAAL-UHFFFAOYSA-N
- SMILES： O(C1C(C(=O)O)=CC=CN=1)C1CCCC1

Computed Properties

Exact Mass: 207.08954328g/mol
Monoisotopic Mass: 207.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 59.4Å²

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Alichem	A029206659-1g	2-(Cyclopentyloxy)nicotinic acid	953732-05-3	95%	1g	$429.07	2023-08-31
Enamine	EN300-88625-0.05g	2-(cyclopentyloxy)pyridine-3-carboxylic acid	953732-05-3		0.05g	$348.0	2023-09-01
Enamine	EN300-88625-0.1g	2-(cyclopentyloxy)pyridine-3-carboxylic acid	953732-05-3		0.1g	$364.0	2023-09-01
Enamine	EN300-88625-0.25g	2-(cyclopentyloxy)pyridine-3-carboxylic acid	953732-05-3		0.25g	$381.0	2023-09-01
Enamine	EN300-88625-0.5g	2-(cyclopentyloxy)pyridine-3-carboxylic acid	953732-05-3		0.5g	$397.0	2023-09-01
Enamine	EN300-88625-1.0g	2-(cyclopentyloxy)pyridine-3-carboxylic acid	953732-05-3		1.0g	$727.0	2023-02-11
Enamine	EN300-88625-2.5g	2-(cyclopentyloxy)pyridine-3-carboxylic acid	953732-05-3		2.5g	$810.0	2023-09-01
Enamine	EN300-88625-5.0g	2-(cyclopentyloxy)pyridine-3-carboxylic acid	953732-05-3		5.0g	$2110.0	2023-02-11